[[(Z)-(5-methylimidazol-4-ylidene)methyl]amino]thiourea

• Molecular Formula: C6H9N5S
• Molecular Weight: 183.24 g/mol
• IUPAC Name: [[(Z)-(5-methylimidazol-4-ylidene)methyl]amino]thiourea
• InChI: InChI=1S/C6H9N5S/c1-4-5(9-3-8-4)2-10-11-6(7)12/h2-3,10H,1H3,(H3,7,11,12)/b5-2-
• InChI Key: XOBNPANLARHFMM-DJWKRKHSSA-N
• Isomeric SMILES: CC\1=NC=N/C1=C\NNC(=S)N
• SMILES: CC1=NC=NC1=CNNC(=S)N

Description

[(Z)-(5-methylimidazol-4-ylidene)methyl]amino]thiourea, also known as MITU, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. MITU is a thiourea derivative that is synthesized through a multi-step process, and its unique chemical structure has been found to have a range of biochemical and physiological effects.

Mechanism of Action

The mechanism of action of [[(Z)-(5-methylimidazol-4-ylidene)methyl]amino]thiourea is not fully understood, but it is believed to involve its ability to bind to metal ions and form stable complexes. This can lead to changes in the structure and function of proteins and enzymes, which can have a range of biochemical and physiological effects.
Biochemical and Physiological Effects
[[(Z)-(5-methylimidazol-4-ylidene)methyl]amino]thiourea has been found to have a range of biochemical and physiological effects, including its ability to inhibit the growth of cancer cells, bacteria, and viruses. It has also been found to modulate the activity of certain receptors, which can have implications for the treatment of various diseases.

Advantages and Limitations for Lab Experiments

[[(Z)-(5-methylimidazol-4-ylidene)methyl]amino]thiourea has several advantages for use in lab experiments, including its stability and ease of synthesis. However, it also has some limitations, such as its potential toxicity and the need for further research to fully understand its mechanism of action.

Future Directions

There are several future directions for research on [[(Z)-(5-methylimidazol-4-ylidene)methyl]amino]thiourea, including its potential as an anticancer agent, its ability to modulate the activity of certain receptors, and its use as a drug delivery agent. Further research is also needed to fully understand its mechanism of action and to optimize its synthesis for use in various applications.

Synthesis Methods

The synthesis of [[(Z)-(5-methylimidazol-4-ylidene)methyl]amino]thiourea involves a multi-step process that begins with the reaction of 5-methylimidazole with formaldehyde to form 5-methylimidazole-4-carboxaldehyde. This intermediate is then reacted with thiourea to form [[(Z)-(5-methylimidazol-4-ylidene)methyl]amino]thiourea. The synthesis of [[(Z)-(5-methylimidazol-4-ylidene)methyl]amino]thiourea has been optimized to improve its yield and purity, and various methods have been developed to achieve this.

Scientific Research Applications

[[(Z)-(5-methylimidazol-4-ylidene)methyl]amino]thiourea has been found to have potential applications in various scientific fields, including medicinal chemistry, biochemistry, and pharmacology. In medicinal chemistry, [[(Z)-(5-methylimidazol-4-ylidene)methyl]amino]thiourea has been studied for its potential use as an anticancer agent, as well as its ability to inhibit the growth of certain bacteria and viruses. In biochemistry, [[(Z)-(5-methylimidazol-4-ylidene)methyl]amino]thiourea has been used to study the mechanisms of enzymatic reactions, and its ability to bind to metal ions has been investigated. In pharmacology, [[(Z)-(5-methylimidazol-4-ylidene)methyl]amino]thiourea has been studied for its potential as a drug delivery agent, as well as its ability to modulate the activity of certain receptors.